Cas no 10010-74-9 (3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-)

• Product name: 3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-
• CAS No: 10010-74-9
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796
• CID: 118289
• PubChem ID: 111991

3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-
• 2,4-dihydro-4-[(2-hydroxyphenyl)azo]-5-methyl-2-phenyl-3H-pyrazol-3-one
• 3-Methyl-1-phenyl-4-(o-phenolazo)-5-pyrazolon
• 4-(2'-hydroxybenzeneazo)-3-methyl-1-phenyl-5-pyrazolone
• 4-(2-Hydroxyphenylazo)-3-methyl-1-phenyl-2-pyrazolin-5-one
• 5-methyl-2-phenyl-2H-pyrazole-3,4-dione 4-[(2-hydroxy-phenyl)-hydrazone]
• Phenol-<2azo4>-{3-methyl-1-phenyl-pyrazolon-(5)}
• NSC794458
• 4-((2-Hydroxyphenyl)diazenyl)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[(2-hydroxyphenyl)azo]-5-methyl-2-phenyl-
• 4867-06-5
• 3H-Pyrazol-3-one, 2,4-dihydro-4-(2-(2-hydroxyphenyl)diazenyl)-5-methyl-2-phenyl-
• SCHEMBL20280484
• DTXSID80884441
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-
• 4-[(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
• 4-[(E)-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• NSC-794458
• NS00045168
• 2,4-Dihydro-4-((2-hydroxyphenyl)azo)-5-methyl-2-phenyl-3H-pyrazol-3-one
• 10010-74-9
• EINECS 233-006-9
• 5-Methyl-4-[(2E)-2-(6-oxo-2,4-cyclohexadien-1-ylidene)hydrazino]-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-((2-hydroxyphenyl)azo)-5-methyl-2-phenyl-
• AKOS005451624

• Inchi： InChI=1S/C16H14N4O2/c1-11-15(18-17-13-9-5-6-10-14(13)21)16(22)20(19-11)12-7-3-2-4-8-12/h2-10,15,21H,1H3/b18-17+
• InChI Key： LKMOBUZCNODMQM-ISLYRVAYSA-N
• SMILES： OC1C=CC=CC=1/N=N/C1C(C)=NN(C2C=CC=CC=2)C1=O

Computed Properties

• Exact Mass: 294.11200
• Monoisotopic Mass: 294.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 77.62000
• LogP: 2.76780

3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl- Security Information

3H-Pyrazol-3-one,2,4-dihydro-4-[2-(2-hydroxyphenyl)diazenyl]-5-methyl-2-phenyl- Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%